Cas no 35895-01-3 (1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI))

1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI) structure

35895-01-3 structure

Product Name:1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI)

CAS No:35895-01-3

MF:C₇H₁₁NO₂

MW:141.167742013931

CID:295943

PubChem ID:13969927

Update Time:2024-02-29

1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylicacid, 4,5-dihydro-2-methyl-, methyl ester
- 1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI)
- Inchi： 1S/C7H11NO2/c1-5-6(3-4-8-5)7(9)10-2/h8H,3-4H2,1-2H3
- InChI Key： BZBZCULXKZYVAV-UHFFFAOYSA-N
- SMILES： N1CCC(C(OC)=O)=C1C

Computed Properties

Exact Mass: 141.078978594g/mol
Monoisotopic Mass: 141.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 38.3Å²

1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-359862-0.05g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		0.05g	$1188.0	2023-03-07
Enamine	EN300-359862-0.1g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		0.1g	$1244.0	2023-03-07
Enamine	EN300-359862-0.25g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		0.25g	$1300.0	2023-03-07
Enamine	EN300-359862-0.5g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		0.5g	$1357.0	2023-03-07
Enamine	EN300-359862-1.0g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		1g	$0.0	2023-06-07
Enamine	EN300-359862-2.5g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		2.5g	$2771.0	2023-03-07
Enamine	EN300-359862-5.0g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		5.0g	$4102.0	2023-03-07
Enamine	EN300-359862-10.0g	methyl 2-methyl-4,5-dihydro-1H-pyrrole-3-carboxylate	35895-01-3		10.0g	$6082.0	2023-03-07

1H-Pyrrole-3-carboxylicacid,4,5-dihydro-2-methyl-,methylester(9CI) Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

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